Cas no 1547646-45-6 (3-amino-2-(cyclohex-3-en-1-yl)propanoic acid)

• Product Name: 3-amino-2-(cyclohex-3-en-1-yl)propanoic acid
• CAS No: 1547646-45-6
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 6483888
• PubChem ID: 84013732
• Update Time: 2025-10-28

3-amino-2-(cyclohex-3-en-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(cyclohex-3-en-1-yl)propanoic acid
• 1547646-45-6
• EN300-2005500

• Inchi： 1S/C9H15NO2/c10-6-8(9(11)12)7-4-2-1-3-5-7/h1-2,7-8H,3-6,10H2,(H,11,12)
• InChI Key： JCYFIGZTRZZZEM-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1CC=CCC1)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-2-(cyclohex-3-en-1-yl)propanoic acid

Professional Introduction to 3-amino-2-(cyclohex-3-en-1-yl)propanoic acid (CAS No: 1547646-45-6)

3-amino-2-(cyclohex-3-en-1-yl)propanoic acid, identified by the Chemical Abstracts Service registry number 1547646-45-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif combining an amino group, a propanoic acid moiety, and a cyclohexenyl substituent, exhibits promising properties that make it a valuable candidate for further exploration in drug discovery and material science applications.

The molecular structure of 3-amino-2-(cyclohex-3-en-1-yl)propanoic acid consists of a linear propanoic acid backbone substituted with an amino group at the third carbon and a cyclohexenyl ring attached to the second carbon. This configuration imparts both steric and electronic characteristics that are highly relevant for medicinal chemistry applications. The presence of the amino group allows for potential hydrogen bonding interactions, while the cyclohexenyl ring contributes to conformational flexibility and can serve as a scaffold for further derivatization.

In recent years, there has been growing interest in exploring heterocyclic compounds and their derivatives due to their diverse biological activities. The cyclohexenyl moiety in 3-amino-2-(cyclohex-3-en-1-yl)propanoic acid is particularly noteworthy, as it can be incorporated into more complex molecular architectures to enhance pharmacological properties. Studies have demonstrated that such structural motifs often exhibit enhanced binding affinity to biological targets, making them attractive for the development of novel therapeutic agents.

One of the most compelling aspects of 3-amino-2-(cyclohex-3-en-1-yl)propanoic acid is its potential utility as a building block in the synthesis of peptidomimetics and protease inhibitors. The combination of an amino group and a carboxylic acid functionality allows for easy coupling via amide bond formation, which is a cornerstone of peptide chemistry. Furthermore, the cyclohexenyl ring can mimic natural amino acid side chains, providing a means to design molecules that exhibit improved metabolic stability and reduced immunogenicity.

Recent advancements in computational chemistry have also highlighted the significance of 3-amino-2-(cyclohex-3-en-1-yl)propanoic acid as a pharmacophore. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. The structural features of the compound are particularly well-suited for modulating these targets, suggesting its potential as an intermediate in the development of drugs targeting conditions such as cancer, autoimmune diseases, and neurodegenerative disorders.

The synthesis of 3-amino-2-(cyclohex-3-en-1-yl)propanoic acid presents an interesting challenge due to its complex stereochemistry. Traditional synthetic routes often involve multi-step processes that require careful control of reaction conditions to ensure high yield and purity. However, recent innovations in catalytic methods have made it possible to achieve more efficient syntheses, reducing both cost and environmental impact. These advancements are crucial for scaling up production and making the compound more accessible for industrial applications.

In addition to its pharmaceutical potential, 3-amino-2-(cyclohex-3-en-1-yl)propanoic acid has shown promise in material science applications. Its unique structural features make it suitable for use as a monomer in polymer synthesis, where it can contribute to the development of novel materials with enhanced mechanical properties or biodegradability. Such materials could find applications in biomedicine, such as biodegradable scaffolds for tissue engineering or smart polymers for drug delivery systems.

The growing body of research on 3-amino-2-(cyclohex-3-en-1-y l)propanoic acid underscores its importance as a versatile chemical entity with broad applicability across multiple disciplines. As our understanding of its properties continues to evolve, it is likely that new uses and applications will emerge, further solidifying its role as a key compound in modern chemical research.